1,6-Dimethylindan

• CAS No.: 17059-48-2
• Molecular Formula: C11H14
• Molecular Weight: 146.23 g/mol
• IUPAC Name: 1,6-dimethyl-2,3-dihydro-1H-indene
• InChI: InChI=1S/C11H14/c1-8-3-5-10-6-4-9(2)11(10)7-8/h3,5,7,9H,4,6H2,1-2H3
• InChI Key: UVRVNMDNGVIBGM-UHFFFAOYSA-N
• SMILES: CC1CCC2=C1C=C(C=C2)C

Description

1,6-Dimethylindan (CAS: 17059-48-2) is a bicyclic aromatic hydrocarbon with the molecular formula C₁₁H₁₄ and a molecular weight of 146.23 g/mol . Structurally, it consists of an indan core (a fused benzene and cyclopentane ring) substituted with methyl groups at the 1- and 6-positions (Figure 1).

Comparison with Similar Compounds

Regioisomeric Differences in Substituted Indans

While direct data on 1,6- vs. For example, in pyrrolidinyl-substituted perylene diimides (PDIs), 1,6-regioisomers exhibited similar electrochemical properties (e.g., HOMO/LUMO gaps) but distinct thermal behaviors compared to 1,7-regioisomers. Specifically:

• Both isomers were thermally stable up to 450°C, but their melting and crystallization transitions differed significantly .
• This suggests that substitution patterns on aromatic systems can influence physical properties (e.g., phase transitions) without altering electronic properties drastically.

Inference for 1,6-Dimethylindan : Analogous regioisomeric differences (e.g., 1,6- vs. 1,5-dimethylindan) may lead to variations in melting points or solubility, though experimental confirmation is needed.

Comparison with Aminoindan Derivatives

Amino-substituted indans, such as 5-methoxy-6-methyl-2-aminoindan, have been studied for their pharmacological activity. Key differences include:

• Bioactivity: Aminoindans exhibit serotonin-releasing properties similar to MDMA, whereas this compound lacks polar functional groups necessary for receptor interactions .

Comparison with Carbonyl-Substituted Indans

5,6-Dimethylindan-1-one (CAS: Not explicitly listed) is a ketone derivative of indan with a molecular formula of C₁₁H₁₂O (estimated MW: 160.21 g/mol). Key distinctions from this compound include:

• Reactivity : The ketone group in 5,6-dimethylindan-1-one enables nucleophilic additions and redox reactions, unlike the hydrocarbon backbone of this compound.
• Applications : Carbonyl-substituted indans are often intermediates in drug synthesis (e.g., antiviral agents), whereas this compound is more suited for materials science due to its stability .

Comparison with Heterocyclic Analogues

5,6-Dimethoxy-2-[(4-pyridyl)methylene]indan-1-one (CAS: 4803-74-1) introduces a pyridyl group, altering electronic properties:

• Electronic Effects: The pyridyl substituent increases polarity and π-conjugation, making it suitable for optoelectronic applications. In contrast, this compound’s nonpolar structure favors hydrophobic environments .
• Molecular Weight : The pyridyl derivative has a higher molecular weight (281.31 g/mol ) due to additional heteroatoms (N, O) .

Data Table: Key Properties of this compound and Analogues

Compound Name	Molecular Formula	Molecular Weight (g/mol)	CAS Number	Key Features
This compound	C₁₁H₁₄	146.23	17059-48-2	Hydrophobic, rigid structure; used in synthesis and materials science .
5,6-Dimethylindan-1-one	C₁₁H₁₂O	~160.21	N/A	Ketone functionality; potential intermediate in drug synthesis .
5-Methoxy-6-methyl-2-aminoindan	C₁₁H₁₅NO	177.24	N/A	Serotonergic activity; pharmacological relevance .
5,6-Dimethoxy-2-[(4-pyridyl)methylene]indan-1-one	C₁₇H₁₅NO₃	281.31	4803-74-1	Optoelectronic applications due to extended conjugation .